Cas no 1615-00-5 (2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid)
1615-00-5 structure
Product Name:2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid
CAS No:1615-00-5
MF:C10H9NO4
MW:207.182762861252
CID:1341320
PubChem ID:4180285
Update Time:2025-04-20
2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(3-nitrophenyl)prop-2-enoic acid
- SureCN2920009
- 2-methyl-3-(3-nitro-phenyl)-acrylic acid
- 2-Propenoic acid, 2-methyl-3-(3-nitrophenyl)-
- AC1N4KHV
- 2-Methyl-3-(3-nitro-phenyl)-acrylsaeure
- CTK0E6494
- 2-Methyl-3-(3-Nitrophenyl)propenoic Acid
- DMXDUJPYGUWROU-UHFFFAOYSA-N
- DTXSID00400369
- 1615-00-5
- 2-Methyl-3-(3-nitrophenyl)-2-Propenoicacid
- AKOS017547994
- m-nitro-alpha-methylcinnamic acid
- 2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid
-
- Inchi: 1S/C10H9NO4/c1-7(10(12)13)5-8-3-2-4-9(6-8)11(14)15/h2-6H,1H3,(H,12,13)
- InChI Key: DMXDUJPYGUWROU-UHFFFAOYSA-N
- SMILES: OC(C(C)=CC1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 207.05317
- Monoisotopic Mass: 207.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 80.44
2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
1615-00-5 (2-methyl-3-(3-nitrophenyl)prop-2-enoic Acid) Related Products
- 124525-55-9((Cis)-α-Ethyl-M-Nitrocinnamic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent